Cas no 71820-40-1 ((2S,5S)-2-methyl-5-pentyldihydrofuran-3(2H)-one)

• Product Name: (2S,5S)-2-methyl-5-pentyldihydrofuran-3(2H)-one
• CAS No: 71820-40-1
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 1750870
• PubChem ID: 21156048
• Update Time: 2025-04-21

(2S,5S)-2-methyl-5-pentyldihydrofuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• (2S,5S)-2-methyl-5-pentyldihydrofuran-3(2H)-one
• (2S,5S)-2-methyl-5-pentyloxolan-3-one
• Dihydro-2-methyl-5-pentyl-3(2H)-furanone
• XLPAUDSMYFHMHV-UHFFFAOYSA-N
• DTXSID40887993
• 71820-40-1
• 3(2H)-Furanone, dihydro-2-methyl-5-pentyl-

• Inchi： 1S/C10H18O2/c1-3-4-5-6-9-7-10(11)8(2)12-9/h8-9H,3-7H2,1-2H3
• InChI Key： XLPAUDSMYFHMHV-UHFFFAOYSA-N
• SMILES： O1C(C)C(CC1CCCCC)=O

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.928
• Boiling Point: 245°C at 760 mmHg
• Flash Point: 93.3°C
• Refractive Index: 1.437
• PSA: 26.3